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Compound of Interest

Compound Name: 2-Thiouracil
CAS No.: 124700-72-7
Cat. No.: B043587
Get Quote
. J

CAS: 141-90-2 | Formula: CaHaN20S | Synonyms: 4-Hydroxy-2-mercaptopyrimidine[1][2][3]

Executive Safety Summary

2-Thiouracil is a potent antithyroid agent and a suspected human carcinogen (IARC Group
2B).[3] Unlike standard organic solvents, its primary hazard lies in its biological mechanism: it
irreversibly inhibits thyroid peroxidase (TPO), blocking the iodination of tyrosine and preventing
the synthesis of thyroid hormones (T3/T4).[3]

Critical Directive: Treat this compound not just as a chemical irritant, but as a bioactive
endocrine disruptor. Inhalation of dust is the primary exposure vector in the laboratory. All
handling of the solid powder must occur within a certified chemical fume hood.

Risk Assessment & Hazard Mechanism
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Hazard Class Classification Mechanism of Action

IARC Group 2B.[1][2][3]

Induces thyroid follicular cell
Carcinogenicity Category 2 (Suspected) hyperplasia and neoplasia in

animal models via chronic TSH

stimulation.[3]

TPO Inhibition: Blocks the
catalytic conversion of iodide

to iodine, halting hormone

Target Organ Toxicity Thyroid / Liver )
synthesis.[1][2][4] Can cause
goiter and liver damage upon
repeated exposure.
Crosses the placental barrier;
] o potential for fetal
Reproductive Toxicity Suspected

hypothyroidism (cretinism).[1]
[2]

PPE Matrix: The "Zero-Exposure" Standard

Do not rely on generic lab safety rules. The lipophilic nature of sulfur-substituted heterocycles
requires specific barrier protection.[3]
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. Technical Specification &
Body Area Essential PPE .
Rationale

Spec: Minimum 0.11 mm
thickness (ASTM
D6319).Rationale: Latex offers
poor resistance to organic
Hand Protection Nitrile Rubber (Double Gloved)  sulfur compounds.[1][2][3]
Double gloving is mandatory
when handling the dry powder
to prevent micro-contamination

during doffing.

Primary: Chemical Fume Hood
(Face velocity 80-100
fpm).Secondary (Spill/No
Respiratory Engineering Controls First Hood): N95 or P100 particulate
respirator.[1][2] Surgical masks
provide zero protection against
2-Thiouracil dust.[3]

Spec: ANSI Z87.1 Impact +
Splash.Rationale: Standard
safety glasses are insufficient if
Eye Protection Chemical Safety Goggles fine powder becomes
aerosolized.[1][2] Goggles seal
the orbital area against dust

entry.

Spec: High-neck, long-
sleeved, chemically resistant
(e.g., Tyvek) if handling

Body Defense Lab Coat (Buttoned) >10g.Rationale: Prevents
accumulation of dust on street
clothes, which can migrate
outside the lab.[1][2][3]

PPE Decision Logic
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Handling 2-Thiouracil

Physical State?

Solid / Powder Liguid Solution

Standard PPE:
. Nitrile Gloves (Single)
P
5 A e AR Safety Glasses w/ Shields
Lab Coat

Standard PPE:

Nitrile Gloves (Double) STOP WORK
Safety Goggles Respiratory Protection Required
Lab Coat (N95/P100 Minimum)
Work inside Hood

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate protective equipment based on physical state
and engineering controls.

Operational Protocol: Safe Weighing & Solubilization

The Challenge: 2-Thiouracil is a fine crystalline powder with high electrostatic potential. It
"flies" easily, contaminating balance surfaces.[3]

Step-by-Step Workflow

o Preparation:

o Verify Fume Hood operation.[5]
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o Place a disposable antistatic weighing boat and a clean spatula inside the hood.

o Pro-Tip: If the powder is static-charged, use an ionizing gun or wipe the spatula with an
antistatic cloth before use.

e The "Transfer" Technique:

[e]

Do not bring the stock bottle to the balance if the balance is outside the hood.

o

Tare a sealable secondary container (e.g., a scintillation vial) on the balance.

[¢]

Bring the vial into the hood. Transfer the approximate amount of 2-Thiouracil into the vial.

[3]

[¢]

Cap the vial tightly before removing it from the hood.

[¢]

Weigh the sealed vial on the external balance.
» Solubilization (The Chemistry Insight):
o 2-Thiouracil is sparingly soluble in water and ethanol.[3]
o Best Solvent: It dissolves readily in alkaline solutions (e.g., 1 M NaOH or NH4OH).[3]

o Safety Note: When dissolving in base, the thiolate anion forms. Ensure your gloves are
compatible with the base used (Nitrile is excellent for NaOH).

1. Prep Hood 2. Transfer Powder 3. Seal Vial 4. Weigh Sealed 5. Solubilize
& Antistatic Tools to Vial (Inside Hood) (Decon Exterior) Vial (Outside Hood) (Use 1M NaOH)

Click to download full resolution via product page

Figure 2: The "Closed-Loop" weighing protocol to prevent dust inhalation outside the fume
hood.

Decontamination & Disposal
Decontamination of Surfaces
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Because 2-Thiouracil is poorly soluble in water, a standard water wipe-down is ineffective.[3]

Solubilize: Wipe the contaminated surface with a dilute alkaline solution (e.g., 0.1 M NaOH)
or a detergent solution to lift the organic residue.

Oxidize (Optional but Recommended): Follow with a 10% bleach solution. Hypochlorite
oxidizes the thione group, breaking the molecule's biological activity.

Rinse: Final wipe with water to remove caustic residues.

Waste Disposal

RCRA Status: 2-Thiouracil (CAS 141-90-2) is not a P-listed or U-listed waste (unlike its
cousin Propylthiouracil, which is U238).[1][2][3]

Classification: Treat as Hazardous Chemical Waste due to toxicity and suspected
carcinogenicity.

Segregation: Do not mix with strong oxidizers (risk of reaction with the sulfur group).

Disposal Method: High-temperature incineration is the required disposal method to ensure
destruction of the heterocyclic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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